Cas no 61698-27-9 (Ethanone, 1-(1-phenyl-1H-1,2,4-triazol-3-yl)-)

• Product Name: Ethanone, 1-(1-phenyl-1H-1,2,4-triazol-3-yl)-
• CAS No: 61698-27-9
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• CID: 469535
• PubChem ID: 11830162
• Update Time: 2025-04-19

Ethanone, 1-(1-phenyl-1H-1,2,4-triazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(1-phenyl-1H-1,2,4-triazol-3-yl)-
• 1-(1-phenyl-1,2,4-triazol-3-yl)ethanone
• Z2787473681
• EN300-7543337
• DTXSID30474053
• 1-(1-phenyl-1H-1,2,4-triazol-3-yl)ethanone
• 61698-27-9
• 1-(1-phenyl-1H-1,2,4-triazol-3-yl)ethan-1-one
• SCHEMBL11176036

• Inchi： 1S/C10H9N3O/c1-8(14)10-11-7-13(12-10)9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key： HHVNDNUPKFVRFV-UHFFFAOYSA-N
• SMILES： O=C(C)C1N=CN(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 187.07467
• Monoisotopic Mass: 187.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• PSA: 47.78